4-Chloro-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)benzenesulfonamide
4-Chloro-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)benzenesulfonamide
Brand Name:
Vulcanchem
CAS No.:
890598-39-7
VCID:
VC0497264
InChI:
InChI=1S/C13H16ClN3O2S/c1-10-9-11(2)17(16-10)8-7-15-20(18,19)13-5-3-12(14)4-6-13/h3-6,9,15H,7-8H2,1-2H3
SMILES:
CC1=CC(=NN1CCNS(=O)(=O)C2=CC=C(C=C2)Cl)C
Molecular Formula:
C13H16ClN3O2S
Molecular Weight:
313.8g/mol
4-Chloro-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)benzenesulfonamide
CAS No.: 890598-39-7
Main Products
VCID: VC0497264
Molecular Formula: C13H16ClN3O2S
Molecular Weight: 313.8g/mol
| CAS No. | 890598-39-7 |
|---|---|
| Product Name | 4-Chloro-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)benzenesulfonamide |
| Molecular Formula | C13H16ClN3O2S |
| Molecular Weight | 313.8g/mol |
| IUPAC Name | 4-chloro-N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]benzenesulfonamide |
| Standard InChI | InChI=1S/C13H16ClN3O2S/c1-10-9-11(2)17(16-10)8-7-15-20(18,19)13-5-3-12(14)4-6-13/h3-6,9,15H,7-8H2,1-2H3 |
| Standard InChIKey | UAAHMYFVFGIBEA-UHFFFAOYSA-N |
| SMILES | CC1=CC(=NN1CCNS(=O)(=O)C2=CC=C(C=C2)Cl)C |
| Canonical SMILES | CC1=CC(=NN1CCNS(=O)(=O)C2=CC=C(C=C2)Cl)C |
| Solubility | 45.3 [ug/mL] |
| PubChem Compound | 8721869 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume